![molecular formula C12H17N3O3 B2429786 Ethyl 1-(azidomethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-4-carboxylate CAS No. 2490400-61-6](/img/structure/B2429786.png)
Ethyl 1-(azidomethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-4-carboxylate
Overview
Description
Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds . They are playing an increasingly important role, while still being underexplored from a synthetic accessibility point of view .
Synthesis Analysis
The synthesis of bicyclo[2.1.1]hexanes involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition . The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space .Molecular Structure Analysis
Bicyclo[2.1.1]hexanes are significant because they have defined exit vectors, yet many substitution patterns are underexplored as building blocks .Chemical Reactions Analysis
The process of synthesizing bicyclo[2.1.1]hexanes involves sensitization of a bicyclo[1.1.0]butane followed by cycloaddition with an alkene .Scientific Research Applications
Development of New Bio-Active Compounds
Bicyclo[2.1.1]hexanes, including the compound , are increasingly being incorporated into newly developed bio-active compounds . Their unique structure allows them to play a fundamental role in modulating and sometimes improving the solubility, activity, and conformational restriction of candidates .
Exploration of New Chemical Space
The compound is part of an efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules . This opens the gate to a new sp3-rich chemical space, which is valuable for the development of new chemical entities .
Use in Medicinal Chemistry
Bicyclo[2.1.1]hexanes are preferred in medicinal chemistry as bio-isosteres due to their sp3-rich and strained bicyclic scaffolds . They offer new vector’s angle opportunities, which can be beneficial in the design of new drugs .
Synthesis of Rigidified Cyclopentanes
The compound belongs to a new class of building blocks, 2,5-disubstituted bicyclo[2.1.1]hexanes, that can act as rigidified cis-, or trans-1,3-disubstituted cyclopentanes . These are common motifs in drugs, and the synthesis of these structures was enabled through the use of C–H functionalization logic and cycloaddition reactions .
Conformational Restriction Strategy
The compound can be used in the conformational restriction strategy, a common approach in medicinal chemistry to improve affinity, selectivity, and metabolic stability of a parent drug molecule .
Development of New Synthetic Routes
Bicyclo[2.1.1]hexane systems, including the compound , have been the focus of numerous works . These works focused on new synthetic routes, implementation of new methodologies, and new exit vectorization .
Future Directions
properties
IUPAC Name |
ethyl 1-(azidomethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O3/c1-2-17-9(16)11-6-10(7-11,8-14-15-13)18-12(11)4-3-5-12/h2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMSUIXYLNKKOMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CC(C1)(OC23CCC3)CN=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(azidomethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-4-carboxylate | |
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